(5-Amino-2-chloro-4-methylphenyl)methanol

• Molecular Formula: C8H10ClNO
• Molecular Weight: 171.62 g/mol
• IUPAC Name: (5-amino-2-chloro-4-methylphenyl)methanol
• InChI: InChI=1S/C8H10ClNO/c1-5-2-7(9)6(4-11)3-8(5)10/h2-3,11H,4,10H2,1H3
• InChI Key: FPUBUXQGTKXLJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1N)CO)Cl

Description

(5-Amino-2-chloro-4-methylphenyl)methanol is a useful research compound. Its molecular formula is C8H10ClNO and its molecular weight is 171.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-amino-2-chloro-4-methyl-benzoic acid methyl ester (0.44 g, 2.204 mmol) in THF (5 ml) was added lithium borohydride (012 g, 5.509 mmol). The mixture was heated at reflux for three hours. The mixture was cooled to 0° C., acidified with 2N aqueous HCl, and the mixture was stirred for 10 minutes. The mixture was taken to pH7 with 2N aqueous NaOH and the product was extracted with EtOAc. The combined extracts were washed with water, brine dried over MgSO4, filtered and concentrated to dryness under reduced pressure. Purification of the crude product by flash chromatography (hexanes:EtOAc 6:4) gave 0.278 g (73%) of (5-amino-2-chloro-4-methyl-phenyl)-methanol as a white solid.